(E)-3-(pyridin-3-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acrylamide

• IUPAC Name: (E)-3-pyridin-3-yl-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C18H14N6OS/c25-18(6-3-13-2-1-8-19-10-13)20-11-17-22-21-16-5-4-15(23-24(16)17)14-7-9-26-12-14/h1-10,12H,11H2,(H,20,25)/b6-3+
• InChI Key: FCDJCEROAFBICI-ZZXKWVIFSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=CC(=O)NCC2=NN=C3N2N=C(C=C3)C4=CSC=C4
• Isomeric SMILES: C1=CC(=CN=C1)/C=C/C(=O)NCC2=NN=C3N2N=C(C=C3)C4=CSC=C4
• Molecular Formula: C18H14N6OS
• Molecular Weight: 362.4 g/mol

Description

(E)-3-(pyridin-3-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C18H14N6OS and its molecular weight is 362.41. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(pyridin-3-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(pyridin-3-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Heterocyclic compounds, including those similar to the specified compound, have been synthesized for various purposes, including the development of bioactive molecules. For instance, a study demonstrated the synthesis of bioactive sulfonamide thiazole derivatives with potential insecticidal properties against the cotton leafworm, Spodoptera littoralis. These compounds, characterized by their heterocyclic structures involving pyrazole, thiazole, pyridine, acrylamide, and thiophene, were synthesized via a versatile method and elucidated by various spectral analyses (Soliman et al., 2020).

Biochemical and Biological Impacts

The biochemical and biological impacts of heterocyclic compounds are a significant area of research. For example, some newly synthesized thiophene-based heterocycles demonstrated potent antimicrobial activities, suggesting their potential as antimicrobial agents. This study synthesized several new pyrazole, pyridine, and triazolopyridine derivatives incorporating a thiophene moiety, which exhibited higher activity against certain fungal strains compared to standard drugs (Mabkhot et al., 2016).

Potential Therapeutic Applications

The search for novel therapeutic agents often focuses on the synthesis and evaluation of heterocyclic compounds due to their structural diversity and potential biological activities. Research into thiadiazole derivatives, for example, highlights the synthesis of compounds with pronounced antimicrobial activity, offering insights into their potential as chemotherapeutic agents (Bhuiyan et al., 2006).

Antioxidant Properties

Exploring the antioxidant properties of heterocyclic compounds is another significant research avenue. Studies on thioamides, derivatives of pyridine, and other heteroaromatic compounds have demonstrated their ability to act as radical scavenging compounds. These findings suggest a potential for these compounds in developing antioxidant therapies and methodologies for evaluating antioxidant activity (Chernov'yants et al., 2016).